Cas no 1404194-97-3 (1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene)

• Product Name: 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene
• CAS No: 1404194-97-3
• MF: C₇H₃F₄NO₃
• MW: 225.097235918045
• MDL: MFCD22580915
• CID: 4698800
• Update Time: 2025-10-17

1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-nitro-2-(trifluoromethoxy)benzene
• 1-Fluoro-4-nitro-2-trifluoromethoxy-benzene
• 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene

• MDL： MFCD22580915
• Inchi： 1S/C7H3F4NO3/c8-5-2-1-4(12(13)14)3-6(5)15-7(9,10)11/h1-3H
• InChI Key： MKFPPICVTBQONY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 55

Additional information on 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene

Introduction to 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene (CAS No. 1404194-97-3)

1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene, with the CAS number 1404194-97-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique combination of fluorine, nitro, and trifluoromethoxy functional groups, which endow it with a range of interesting properties and potential applications.

The molecular structure of 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene consists of a benzene ring substituted with a fluoro group at the 1-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic pathways.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and applications in pharmaceuticals, agrochemicals, and materials science. The trifluoromethoxy group, in particular, is known for its strong electron-withdrawing effect and its ability to enhance the lipophilicity of molecules. This makes 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene an attractive candidate for the development of new drugs and materials.

The nitro group in 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene is another key feature that contributes to its reactivity and potential utility. Nitro groups are known for their strong electron-withdrawing properties and their ability to participate in various chemical reactions, such as reduction to amino groups. This property makes the compound useful as an intermediate in the synthesis of amino-substituted derivatives, which are often important in pharmaceutical research.

The combination of fluorine and trifluoromethoxy groups also enhances the stability and bioavailability of molecules containing these functional groups. This is particularly important in drug development, where improving the pharmacokinetic properties of drug candidates is a critical step in optimizing their therapeutic efficacy. Recent studies have shown that fluorinated compounds can exhibit improved metabolic stability and reduced toxicity compared to their non-fluorinated counterparts.

In the context of pharmaceutical research, 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene has been explored as a potential lead compound for the development of new drugs targeting various diseases. For example, its use as an intermediate in the synthesis of anti-inflammatory agents has been reported. The anti-inflammatory properties of fluorinated compounds are attributed to their ability to modulate key signaling pathways involved in inflammation.

Beyond pharmaceutical applications, 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene has also found use in materials science. Fluorinated compounds are known for their low surface energy and non-stick properties, making them valuable in the development of coatings and polymers with enhanced performance characteristics. The trifluoromethoxy group further enhances these properties by increasing hydrophobicity and chemical resistance.

The synthesis of 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, green chemistry approaches that minimize waste generation and energy consumption have been developed.

In conclusion, 1-Fluoro-4-nitro-2-(trifluoromethoxy)benzene (CAS No. 1404194-97-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry and a promising candidate for the development of new drugs and materials. Ongoing research continues to uncover new applications and optimize its synthesis, further solidifying its importance in modern scientific research.